Cas no 2167433-38-5 (5,9-dioxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane)
5,9-dioxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane Chemical and Physical Properties
Names and Identifiers
-
- 5,9-dioxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane
- 2167433-38-5
- 5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane
- EN300-1278847
-
- Inchi: 1S/C11H19NO2/c1-2-11(5-7-13-6-1)12-8-10(3-4-10)9-14-11/h12H,1-9H2
- InChI Key: PVBVFIWROMVGMD-UHFFFAOYSA-N
- SMILES: O1C2(CCOCCC2)NCC2(C1)CC2
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 30.5Ų
5,9-dioxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278847-1.0g |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278847-50mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 50mg |
$912.0 | 2023-10-01 | ||
| Enamine | EN300-1278847-100mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 100mg |
$956.0 | 2023-10-01 | ||
| Enamine | EN300-1278847-250mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 250mg |
$999.0 | 2023-10-01 | ||
| Enamine | EN300-1278847-500mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 500mg |
$1043.0 | 2023-10-01 | ||
| Enamine | EN300-1278847-1000mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 1000mg |
$1086.0 | 2023-10-01 | ||
| Enamine | EN300-1278847-2500mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 2500mg |
$2127.0 | 2023-10-01 | ||
| Enamine | EN300-1278847-5000mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 5000mg |
$3147.0 | 2023-10-01 | ||
| Enamine | EN300-1278847-10000mg |
5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane |
2167433-38-5 | 10000mg |
$4667.0 | 2023-10-01 |
5,9-dioxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 5,9-dioxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane
Recent Advances in the Study of 5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane (CAS: 2167433-38-5)
The compound 5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane (CAS: 2167433-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its fused heterocyclic rings, presents a promising scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on elucidating its synthesis, biological activity, and mechanism of action, providing valuable insights for future research and development.
One of the key breakthroughs in the study of this compound is its efficient synthesis via a multi-step process involving cyclization and spiroannulation reactions. Researchers have optimized the synthetic route to achieve high yields and purity, which is critical for further pharmacological evaluations. The compound's stability under physiological conditions has also been investigated, confirming its suitability for in vivo studies. These advancements in synthetic chemistry have paved the way for more extensive exploration of its biological properties.
In terms of biological activity, preliminary studies have demonstrated that 5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane exhibits notable affinity for specific neurotransmitter receptors in the CNS. This suggests its potential as a modulator for neurological conditions such as anxiety, depression, and neurodegenerative diseases. Additionally, its antimicrobial properties have been explored, with promising results against a range of Gram-positive and Gram-negative bacteria. The compound's dual functionality highlights its versatility and broad applicability in medicinal chemistry.
Mechanistic studies have revealed that the compound interacts with cellular targets through a combination of hydrogen bonding and hydrophobic interactions, which are facilitated by its unique spirocyclic architecture. Molecular docking simulations have further elucidated its binding modes, providing a structural basis for its observed biological effects. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.
Looking ahead, the potential applications of 5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane extend beyond its current scope. Ongoing research is exploring its utility in drug delivery systems, where its stability and biocompatibility could be leveraged for targeted therapies. Furthermore, collaborations between academic and industrial researchers are expected to accelerate its transition from bench to bedside, addressing unmet medical needs in various therapeutic areas.
In conclusion, the recent advancements in the study of 5,9-dioxa-13-azadispiro[2.2.6^{6}.2^{3}]tetradecane underscore its potential as a valuable tool in chemical biology and drug discovery. The compound's unique structural attributes, coupled with its diverse biological activities, make it a compelling candidate for further investigation. As research progresses, it is anticipated that this molecule will play a pivotal role in the development of novel therapeutics, contributing to the advancement of the pharmaceutical industry.
2167433-38-5 (5,9-dioxa-13-azadispiro2.2.6^{6}.2^{3}tetradecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)